Cas no 1783559-46-5 (6-Bromo-4-ethoxy-2,3-difluorophenol)

• Product Name: 6-Bromo-4-ethoxy-2,3-difluorophenol
• CAS No: 1783559-46-5
• MF: C₈H₇BrF₂O₂
• MW: 253.040788888931
• CID: 5076215
• Update Time: 2025-07-01

6-Bromo-4-ethoxy-2,3-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-ethoxy-2,3-difluorophenol

• Inchi： 1S/C8H7BrF2O2/c1-2-13-5-3-4(9)8(12)7(11)6(5)10/h3,12H,2H2,1H3
• InChI Key： KMQYXKVHTVMKNN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)OCC)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 6-Bromo-4-ethoxy-2,3-difluorophenol

Professional Introduction to 6-Bromo-4-ethoxy-2,3-difluorophenol (CAS No. 1783559-46-5)

6-Bromo-4-ethoxy-2,3-difluorophenol, a compound with the chemical identifier CAS No. 1783559-46-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of halogenated aromatic phenols, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of 6-Bromo-4-ethoxy-2,3-difluorophenol, characterized by the presence of bromine, ethoxy, and difluoro substituents on a phenolic ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound have been extensively studied in recent years. The introduction of fluorine atoms at the 2 and 3 positions of the phenol ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration. Additionally, the bromine substituent at the 6-position provides a handle for further functionalization, enabling the development of novel derivatives with tailored biological activities.

In the realm of medicinal chemistry, 6-Bromo-4-ethoxy-2,3-difluorophenol has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and cancer progression. The bromo and ethoxy groups are particularly crucial in mediating these interactions, as they influence both the electronic distribution and steric environment of the molecule.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions involving 6-Bromo-4-ethoxy-2,3-difluorophenol. Molecular docking simulations have revealed that this compound can bind effectively to target proteins with high affinity. These simulations have been instrumental in identifying key residues within the binding pockets that contribute to the compound's efficacy. Such insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in halogenated phenols due to their broad spectrum of biological activities. 6-Bromo-4-ethoxy-2,3-difluorophenol is no exception and has been explored as a lead compound for developing new therapeutic agents. Its structural motifs are reminiscent of established drugs that target neurological disorders, infectious diseases, and metabolic conditions. This has spurred interest in synthesizing derivatives that may offer enhanced therapeutic benefits while minimizing side effects.

In vitro studies have demonstrated that 6-Bromo-4-ethoxy-2,3-difluorophenol exhibits promising anti-inflammatory properties. The compound has been shown to inhibit key pro-inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Further research is ongoing to elucidate the exact mechanisms through which this compound exerts its anti-inflammatory effects.

The role of fluorine in modulating drug efficacy cannot be overstated. In 6-Bromo-4-ethoxy-2,3-difluorophenol, fluorine atoms at the 2 and 3 positions contribute to increased metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This enhanced stability translates into prolonged half-lives and improved bioavailability, which are critical factors for drug development. Additionally, fluorine's ability to influence electronic properties makes it an excellent tool for fine-tuning pharmacological activity.

Current research is also exploring the potential applications of 6-Bromo-4-ethoxy-2,3-difluorophenol in oncology. Preclinical studies have indicated that this compound may exhibit antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The bromine substituent at the 6-position serves as a site for further chemical modification, allowing researchers to develop molecules with enhanced selectivity against cancer cells while sparing healthy tissues.

The synthesis of novel derivatives of CAS No. 1783559-46-5, such as modifications to the bromo or ethoxy groups, has opened up new avenues for drug discovery. Advances in synthetic methodologies have enabled chemists to introduce additional functional groups or alter existing ones with precision. These modifications have led to a series of compounds with varying biological activities, providing valuable insights into structure-function relationships within this class of molecules.

The impact of computational tools on drug discovery cannot be ignored. Software packages designed for molecular modeling and virtual screening have accelerated the process of identifying promising candidates like 6-Bromo-4-ethoxy-2,3-difluorophenol. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This integration of computational chemistry with traditional experimental methods has significantly shortened development timelines for new drugs.

The future prospects for CAS No. 1783559-46-5 are bright, with ongoing research aimed at uncovering its full potential in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to grow, so too will our ability to harness compounds like this one for therapeutic purposes.